N-[2-[2-(4-chlorophenyl)ethylamino]-2-oxoethyl]-4-phenylbenzamide

• Molecular Formula: C23H21ClN2O2
• Molecular Weight: 392.9 g/mol
• IUPAC Name: N-[2-[2-(4-chlorophenyl)ethylamino]-2-oxoethyl]-4-phenylbenzamide
• InChI: InChI=1S/C23H21ClN2O2/c24-21-12-6-17(7-13-21)14-15-25-22(27)16-26-23(28)20-10-8-19(9-11-20)18-4-2-1-3-5-18/h1-13H,14-16H2,(H,25,27)(H,26,28)
• InChI Key: KGIOSEZDGYFTQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NCC(=O)NCCC3=CC=C(C=C3)Cl

Description

WAY-631268 is a chemical compound that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and effectiveness in specific reactions, making it a valuable subject of study in chemistry, biology, and medicine.

Preparation Methods

The synthesis of WAY-631268 involves several steps, each requiring precise conditions to ensure the desired product is obtained. The synthetic routes typically involve the use of stable intermediates and reagents that are both cost-effective and readily available. The reaction conditions are mild, avoiding the need for complex purification processes such as silica gel column chromatography . This makes the process suitable for industrial production, where cost and efficiency are critical factors.

Chemical Reactions Analysis

WAY-631268 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different products compared to reduction reactions, highlighting the compound’s versatility in chemical synthesis .

Scientific Research Applications

WAY-631268 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it has been studied for its potential effects on cellular processes and pathways. In medicine, WAY-631268 is being explored for its potential therapeutic benefits, particularly in the treatment of specific diseases. Its stability and effectiveness make it a valuable compound for industrial applications as well .

Mechanism of Action

The mechanism of action of WAY-631268 involves its interaction with specific molecular targets and pathways. This compound exerts its effects by binding to particular receptors or enzymes, thereby modulating their activity. The exact pathways involved can vary depending on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

WAY-631268 can be compared to other similar compounds in terms of its chemical structure and reactivity. Some of the similar compounds include those with analogous functional groups or similar molecular frameworks. WAY-631268 stands out due to its unique stability and effectiveness in specific reactions, making it a preferred choice in certain applications .

Conclusion

WAY-631268 is a versatile and valuable compound with a wide range of applications in scientific research and industry. Its unique properties and effectiveness make it a subject of ongoing study and interest in various fields.

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